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Compound of Interest

Compound Name: MI-888 free base
CAS No.: 1303607-59-1
Cat. No.: B609029
Get Quote
Abstract

MI-888 is a highly potent, spirooxindole-based small molecule inhibitor of the MDM2-p53
protein-protein interaction.[1] While it exhibits superior pharmacokinetic properties compared to
earlier generations (e.g., MI-219), its lipophilic spiro-cyclic structure presents specific
solubilization challenges. This application note details the protocol for preparing a stable,
precipitation-free stock solution of MI-888 free base in Dimethyl Sulfoxide (DMSO). Emphasis
is placed on mitigating hygroscopic water uptake, preventing compound aggregation, and
ensuring long-term stability for biological assays.

Physicochemical Profile & Materials

Before initiating the protocol, verify the identity and form of the compound. MI-888 is available
as a free base and a TFA salt; this protocol is strictly for the Free Base.

Table 1: Chemical Specifications
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Property Specification Notes

Ensure "Free Base" is on the

Compound Name MI-888 (Free Base)
label.[2]

CAS Number 1303607-59-1 Unique identifier.[3]

Distinct from TFA salt (
Molecular Formula

).

_ Crucial for Molarity
Molecular Weight 548.48 g/mol )
Calculations.

Highly soluble in organic

Solubility (DMSO) 50 mg/mL (~90 mM) solvents.

. Precipitates immediately in
Solubility (Water) Insoluble
aqueous buffers.

Appearance White to off-white solid Crystalline powder.

Required Reagents & Equipment[4]

e Solvent: Anhydrous DMSO (Grade:

99.9%, Water content <0.005%).

o Why: DMSO is hygroscopic.[4][5] Absorbed atmospheric water causes MI-888
precipitation and degradation over time. Use single-use ampoules or a freshly opened
bottle under inert gas.

e Vessel: Amber glass vials with PTFE-lined caps (Class A borosilicate).

o Why: Protects from light; PTFE prevents plasticizer leaching which can occur with
standard polypropylene tubes.

e Gas: Nitrogen (

) or Argon gun (Optional but recommended).
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» Sonicator: Ultrasonic water bath (Temperature controlled).

Protocol: Preparation of 10 mM Stock Solution

This protocol targets a 10 mM stock concentration, the industry standard for HTS and cellular
assays.

Step 1: Molar Calculations

Do not rely on the mass printed on the vendor vial. Always re-weigh or dissolve the entire
contents if the mass is pre-measured and guaranteed by the vendor (e.g., 1 mg or 5 mg vials).

Formula:

Standard Volumes for Common Masses (Target: 10 mM):

Mass of MI-888 Volume of DMSO Required

| 1.0 mg | 182.3

L||5.0 mg|911.6
L||10.0 mg | 1823.2

L (1.82 mL) |

Step 2: Environmental Control (The "Dry" Chain)

o Equilibration: Allow the vial of MI-888 to reach room temperature before opening. Opening a
cold vial causes immediate water condensation on the powder.

 Static Control: Use an anti-static gun if weighing small amounts (<2 mg), as the
spirooxindole powder can be electrostatic.

Step 3: Solubilization Workflow

o Weighing: Accurately weigh the MI-888 powder into the amber glass vial. Record the exact
mass (e.g., 1.04 mg).
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o Calculation Adjustment: Recalculate the DMSO volume based on the exact mass recorded.
e Solvent Addition: Add the calculated volume of Anhydrous DMSO to the center of the vial.

o Technique: Do not wash down the walls yet. Add solvent directly to the powder pile.
 Dissolution:

o Vortex: Vortex vigorously for 30 seconds.

o Sonicate: If visible particles remain, sonicate in a water bath at ambient temperature (20-
25°C) for 2-5 minutes.

o Caution: Monitor temperature.[2][6][4][7][8] Do not allow the bath to exceed 30°C to
prevent thermal degradation.

e Visual QC: Hold the vial up to a light source. The solution must be completely clear and
colorless. Any turbidity indicates incomplete dissolution or water contamination.

Step 4: Aliquoting and Storage

Never store the bulk stock in the working vial. Repeated freeze-thaw cycles introduce moisture
and promote crystallization.

 Aliquot: Dispense the stock solution into small volumes (e.g., 20-50

L) inside PCR tubes or mini-vials.

o Seal: Cap tightly. If possible, overlay with Nitrogen gas before capping.
e Store:
o Short Term (<1 month): -20°C.[4]

o Long Term (>1 month): -80°C.[4]

Workflow Visualization (DOT Diagram)
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The following diagram illustrates the critical decision points and environmental controls required
for maintaining MI-888 integrity.

Start: MI-888 Solid

Verify Form:
Free Base (MW 548.48)

:

Equilibrate to Room Temp
(Prevent Condensation)

Weigh Powder
(Amber Glass Vial)

Calculate DMSO Volume
(Target: 10 mM)

Add Anhydrous DMSO

(Grade 299.9%)

Gortex (30s) + Sonicate (ZmD

Visual Inspection:
Clear Solution?

Turbid/Precipitate:

Sonicate or Warm (<37°C) Aot (e © U

Store at -80°C
(Avoid Freeze-Thaw)
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Click to download full resolution via product page

Figure 1: Decision tree for the preparation and quality control of MI-888 stock solutions.

Usage Guidelines & Troubleshooting

Serial Dilution for Assays
MI-888 is hydrophobic. When diluting into aqueous assay media (e.g., RPMI + 10% FBS):

o [ntermediate Dilution: Perform serial dilutions in 100% DMSOQO first to create a concentration
gradient (e.g., 10 mM

1 mM
0.1 mM).

e Final Step: Transfer the DMSO dilution into the culture medium. Ensure the final DMSO
concentration is

0.5% (v/v) to avoid solvent toxicity masking the drug effect.
o Example: Dilute 1

L of 10 mM stock into 999

L of medium

10

M final drug (0.1% DMSO).

Troubleshooting Common Issues
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Issue Cause Solution

Warm vial to 37°C for 5 mins;
Precipitation upon thawing Moisture ingress or saturation. Vortex. If solid persists, discard
(degradation likely).

Discard. MI-888 solution
Yellowing of solution Oxidation. should be colorless. Use inert

gas for storage.

Use low-binding pipette tips
Inconsistent IC50 data Adsorption to plastics. and glass vials for intermediate
steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Preparation of MI-888 Free Base
Stock Solution in DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609029/docs#application-note-preparation-of-mi-888-
free-base-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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